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Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

minimizing variability in experiments involving H-0104 dihydrochloride.

I. Frequently Asked Questions (FAQs)
Q1: What is H-0104 dihydrochloride and what is its primary mechanism of action?

A1: H-0104 dihydrochloride is a research compound identified as a Rho-associated coiled-

coil forming protein kinase (ROCK) inhibitor.[1][2] The ROCK signaling pathway is a crucial

regulator of cellular processes such as cell adhesion, migration, proliferation, and apoptosis.[3]

By inhibiting ROCK, H-0104 dihydrochloride can modulate these fundamental cellular

functions. It has been noted for its significant intraocular pressure (IOP)-lowering activity in

monkeys, suggesting its potential in glaucoma research.[1][2]

Q2: What are the common sources of variability in cell-based assays using H-0104
dihydrochloride?

A2: Variability in cell-based assays can arise from multiple factors. These include

inconsistencies in cell culture practices (e.g., cell passage number, confluency), procedural

variations (e.g., pipetting errors, incubation times), and the inherent biological variability of

cells.[4] For compounds like H-0104 dihydrochloride, factors such as inconsistent inhibitor

concentration, improper storage, and degradation can also significantly contribute to

experimental variability.
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Q3: How should I prepare and store H-0104 dihydrochloride?

A3: H-0104 dihydrochloride is typically a solid powder. For long-term storage, it is

recommended to store the compound at -20°C for up to two to three years, protected from light.

[1][5] For short-term storage of a few days to weeks, 0-4°C is acceptable.[1] Stock solutions

are commonly prepared in organic solvents like dimethyl sulfoxide (DMSO).[6] It is advisable to

prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. Once in an

aqueous solution, it is generally recommended not to store it for more than one day.

Q4: How do I choose the appropriate concentration range for my experiments?

A4: The optimal concentration of H-0104 dihydrochloride will be cell-line and assay-

dependent. It is recommended to perform a dose-response experiment to determine the

effective concentration range for your specific experimental setup. Start with a broad range

(e.g., 1 nM to 10 µM) to identify a window of activity.[7] The goal is to find the lowest effective

concentration that produces the desired on-target effect to minimize potential off-target

activities.

II. Physicochemical Properties and Storage of H-
0104 Dihydrochloride
The following table summarizes the available information on the properties of H-0104
dihydrochloride. It is critical to note that specific quantitative data for solubility and stability in

cell culture media are not readily available in the searched literature. Therefore, empirical

determination is highly recommended.
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Property Data Source

Chemical Name

(2S)-1-[(4-Bromo-5-

isoquinolinyl)sulfonyl]hexahydr

o-2-methyl-1H-1,4-diazepine

dihydrochloride

[1]

CAS Number 913636-88-1 [1][2][8]

Molecular Formula C₁₅H₂₀BrCl₂N₃O₂S [1]

Molecular Weight 457.21 g/mol [2]

Appearance Solid powder [1]

Storage (Solid)

Short-term (days to weeks): 0-

4°C; Long-term (years): -20°C.

Protect from light.

[1]

Solubility

Soluble in DMSO. Specific

solubility (e.g., mg/mL) is not

specified and should be

determined empirically.

[6]

Stability in Solution

Stock solutions in DMSO are

generally stable at -20°C for

extended periods (e.g., up to 1

year if protected from light).[5]

Aqueous solutions are less

stable and should ideally be

prepared fresh.

III. Experimental Workflow and Signaling Pathway
The following diagrams illustrate a general experimental workflow for using H-0104
dihydrochloride and the targeted ROCK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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